Cas no 2138114-12-0 (2,4-Dimethoxy-3-(pyridin-3-yl)aniline)

• Product Name: 2,4-Dimethoxy-3-(pyridin-3-yl)aniline
• CAS No: 2138114-12-0
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5750410
• PubChem ID: 165848857
• Update Time: 2025-06-14

2,4-Dimethoxy-3-(pyridin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2138114-12-0
• 2,4-dimethoxy-3-(pyridin-3-yl)aniline
• EN300-1141936
• 2,4-Dimethoxy-3-(pyridin-3-yl)aniline

• Inchi： 1S/C13H14N2O2/c1-16-11-6-5-10(14)13(17-2)12(11)9-4-3-7-15-8-9/h3-8H,14H2,1-2H3
• InChI Key： RPDUQSOIZAUTOT-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C=1C1C=NC=CC=1)OC)N

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.4Ų

Additional information on 2,4-Dimethoxy-3-(pyridin-3-yl)aniline

Research Briefing on 2,4-Dimethoxy-3-(pyridin-3-yl)aniline (CAS: 2138114-12-0): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2,4-Dimethoxy-3-(pyridin-3-yl)aniline (CAS: 2138114-12-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 2,4-Dimethoxy-3-(pyridin-3-yl)aniline as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological profiles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, particularly targeting tyrosine kinases involved in cancer progression. The compound's pyridine and aniline moieties provide a versatile scaffold for further chemical modifications, enabling the exploration of diverse biological targets.

In terms of synthetic methodology, advancements have been made in optimizing the production of 2,4-Dimethoxy-3-(pyridin-3-yl)aniline. A recent patent (WO2023056789) describes an improved catalytic process that enhances yield and purity while reducing environmental impact. This development is particularly significant for scaling up production for preclinical and clinical studies.

Biological evaluations have revealed interesting properties of derivatives based on this scaffold. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain analogs exhibit potent anti-inflammatory activity through modulation of NF-κB signaling pathways. Additionally, molecular docking studies suggest potential interactions with various protein targets, making it a valuable template for structure-based drug design.

The compound's potential extends beyond small molecule therapeutics. Recent work in chemical biology has explored its use as a fluorescent probe for studying protein-ligand interactions, leveraging its inherent fluorescence properties. This dual functionality as both a therapeutic candidate and research tool underscores its versatility in biomedical applications.

Ongoing clinical investigations are examining the safety profile and pharmacokinetic properties of lead compounds derived from 2,4-Dimethoxy-3-(pyridin-3-yl)aniline. Preliminary results from Phase I trials indicate acceptable toxicity profiles, paving the way for further development in specific therapeutic areas such as oncology and autoimmune diseases.

In conclusion, 2,4-Dimethoxy-3-(pyridin-3-yl)aniline represents a promising chemical entity with multifaceted applications in drug discovery and chemical biology. Continued research into its structure-activity relationships and mechanism of action is expected to yield additional insights and potential therapeutic candidates in the coming years.